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Compound of Interest

Compound Name: 3-Hydroxy-2-iodo-6-methylpyridine

Cat. No.: B185291 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-2-iodo-6-methylpyridine (CAS No. 23003-30-7). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of this compound, minimizing risks to personnel and the environment.

Adherence to local, state, and federal regulations is mandatory.

Immediate Safety and Hazard Information
3-Hydroxy-2-iodo-6-methylpyridine is a hazardous substance with the following

classifications:

Acute Toxicity: Toxic if swallowed and fatal in contact with skin.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Eye Damage/Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory when handling this compound.
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or face shield (EN 166

compliant).

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene), lab coat, and other protective

clothing as needed.

Respiratory Protection

Use only in a well-ventilated area, preferably a

chemical fume hood. If dust is generated, use a

NIOSH-approved respirator.

Disposal Plan: Operational Procedures
The primary recommended method for the disposal of 3-Hydroxy-2-iodo-6-methylpyridine is

through an approved hazardous waste disposal plant.[1] This typically involves incineration by

a licensed contractor. For laboratory settings, a chemical neutralization protocol can be

employed to convert the compound into a less hazardous form before collection by a waste

disposal service.

Waste Segregation and Collection
All waste containing 3-Hydroxy-2-iodo-6-methylpyridine, including contaminated labware and

PPE, must be segregated as halogenated organic waste.

Solid Waste: Collect in a designated, clearly labeled, and sealed container.

Liquid Waste (Solutions): Collect in a labeled, sealed, and chemically compatible container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name, and the associated hazards.

Experimental Protocol: Chemical Neutralization
This protocol describes the reductive dehalogenation of 3-Hydroxy-2-iodo-6-methylpyridine
using sodium thiosulfate. This procedure should be performed in a chemical fume hood with

appropriate PPE.
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Principle: Sodium thiosulfate reduces the iodine on the pyridine ring to iodide, a less toxic and

more environmentally benign form.

Materials:

Waste 3-Hydroxy-2-iodo-6-methylpyridine

Sodium thiosulfate (Na₂S₂O₃)

Sodium bicarbonate (NaHCO₃)

Deionized water

Ethanol or isopropanol

Stir plate and stir bar

pH paper or pH meter

Appropriate reaction vessel and waste container

Procedure:

Preparation of the Reaction Mixture:

For every 1 gram of 3-Hydroxy-2-iodo-6-methylpyridine waste, dissolve it in 10-20 mL of

a suitable solvent (e.g., ethanol or isopropanol) in a reaction vessel.

In a separate container, prepare a 10% (w/v) solution of sodium thiosulfate in deionized

water.

Prepare a 5% (w/v) solution of sodium bicarbonate in deionized water.

Neutralization Reaction:

While stirring the dissolved 3-Hydroxy-2-iodo-6-methylpyridine solution, slowly add the

10% sodium thiosulfate solution. A general starting point is a 2:1 molar ratio of sodium

thiosulfate to the iodo-compound.
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After the addition of sodium thiosulfate, slowly add the 5% sodium bicarbonate solution to

maintain a slightly alkaline pH (pH 8-9). This helps to neutralize any acidic byproducts.

Allow the reaction to stir at room temperature for a minimum of 2 hours.

Verification of Neutralization (Optional):

The completion of the reaction can be monitored by thin-layer chromatography (TLC) or

other appropriate analytical methods to confirm the disappearance of the starting material.

Waste Collection:

Once the reaction is complete, the resulting solution should be collected in a designated

halogenated waste container. Although the primary hazard has been reduced, the mixture

still contains organic compounds and should be disposed of as hazardous waste.

Label the container with the contents, including the reaction products (e.g., "Neutralized 3-
Hydroxy-2-iodo-6-methylpyridine waste").

Quantitative Data for Disposal
Parameter Value Notes

Molar Mass of Compound 235.02 g/mol C₆H₆INO

Molar Mass of Na₂S₂O₃ 158.11 g/mol Anhydrous

Stoichiometric Ratio
~2 moles Na₂S₂O₃ : 1 mole of

Compound

Recommended for the

reduction of the aryl iodide. An

excess of thiosulfate is often

used to ensure complete

reaction.

Recommended pH 8 - 9
Maintained by the addition of

sodium bicarbonate solution.

Reaction Time ≥ 2 hours
At room temperature with

stirring.

Solvent Volume 10-20 mL per gram of waste
Ethanol or isopropanol are

suitable choices.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b185291?utm_src=pdf-body
https://www.benchchem.com/product/b185291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Hydroxy-2-iodo-6-methylpyridine.
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Caption: Disposal workflow for 3-Hydroxy-2-iodo-6-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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